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Compound of Interest

Compound Name: H-Val-Thr-Cys-Gly-OH

Cat. No.: B15131125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-VTCG-OH, a tetrapeptide with the sequence Valine-Threonine-Cysteine-Glycine, serves as a

valuable standard in mass spectrometry-based proteomics and related fields. Its defined

chemical structure and molecular weight make it an ideal candidate for a variety of applications,

including instrument calibration, performance validation, and as an internal standard for

quantitative studies. This document provides detailed application notes and protocols for the

effective use of H-VTCG-OH in mass spectrometry workflows.

Chemical Properties and Applications
The utility of H-VTCG-OH as a mass spectrometry standard is derived from its well-defined

chemical and physical properties.

Properties:
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Property Value

Full Name L-Valyl-L-threonyl-L-cysteinyl-glycine

Amino Acid Sequence Val-Thr-Cys-Gly

Molecular Formula C₁₄H₂₆N₄O₆S

Monoisotopic Mass 394.1573 Da

Average Mass 394.45 Da

Key Applications:

Mass Spectrometer Calibration: The known monoisotopic mass of H-VTCG-OH allows for

accurate calibration of mass spectrometers, ensuring precise mass measurements.

System Suitability Testing: Regular analysis of H-VTCG-OH can be used to monitor the

performance of a liquid chromatography-mass spectrometry (LC-MS) system, including

sensitivity, peak resolution, and retention time stability.

Internal Standard for Quantification: In targeted proteomics experiments, a stable isotope-

labeled version of H-VTCG-OH can be used as an internal standard for the accurate

quantification of the native peptide or proteins containing this sequence.

Fragmentation Analysis: The predictable fragmentation pattern of H-VTCG-OH in tandem

mass spectrometry (MS/MS) makes it a useful tool for optimizing fragmentation parameters

and for training in spectral interpretation.

Experimental Protocols
Preparation of H-VTCG-OH Stock Solution
Materials:

Lyophilized H-VTCG-OH peptide standard

LC-MS grade water

LC-MS grade acetonitrile (ACN)
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Formic acid (FA)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the lyophilized H-VTCG-OH peptide to equilibrate to room temperature before opening

the vial to prevent condensation.

Reconstitute the peptide in a solvent appropriate for your application. A common starting

point is to create a 1 mg/mL stock solution in LC-MS grade water with 0.1% formic acid.

Gently vortex the vial to ensure the peptide is fully dissolved.

Prepare working solutions by diluting the stock solution with an appropriate solvent, typically

the initial mobile phase of your LC gradient (e.g., 95% water, 5% ACN, 0.1% FA).

LC-MS/MS Analysis of H-VTCG-OH
Instrumentation and Columns:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system coupled to a tandem mass spectrometer.

A reversed-phase C18 column is typically suitable for peptide separation.

LC Method:
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Parameter Recommended Setting

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 5-40% B over 15 minutes

Flow Rate 300 µL/min

Column Temperature 40 °C

Injection Volume 5 µL

MS Method:

Parameter Recommended Setting

Ionization Mode Positive Electrospray Ionization (ESI+)

MS1 Scan Range m/z 100-1000

Precursor Ion (m/z) 395.16 (singly charged, [M+H]⁺)

Fragmentation Mode
Collision-Induced Dissociation (CID) or Higher-

energy Collisional Dissociation (HCD)

Collision Energy
Optimize for your instrument; start with a

normalized collision energy of 25-30.

MS2 Scan Range m/z 50-450

Quantitative Data Summary
The theoretical fragmentation of the singly protonated precursor ion of H-VTCG-OH ([M+H]⁺ at

m/z 395.16) is summarized below. The major expected fragment ions are b- and y-ions.
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Fragment Ion Sequence m/z

b₁ V 100.0762

b₂ VT 201.1239

b₃ VTC 304.1668

y₁ G 58.0293

y₂ CG 161.0722

y₃ TCG 262.1200

Visualizations
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Caption: Experimental workflow for the analysis of H-VTCG-OH.
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Caption: Fragmentation diagram of H-VTCG-OH.
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To cite this document: BenchChem. [Application Note: H-VTCG-OH as a Mass Spectrometry
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15131125/docs#application-note-h-vtcg-oh-as-a-
mass-spectrometry-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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